Cas no 1955499-07-6 (3-(2,2-difluorocyclopropyl)propanoic acid)

• Product Name: 3-(2,2-difluorocyclopropyl)propanoic acid
• CAS No: 1955499-07-6
• Molecular Formula: C₆H₈F₂O₂
• Molecular Weight: 150.123329162598
• MDL: MFCD29991257
• CID: 4631190
• PubChem ID: 121207611

3-(2,2-difluorocyclopropyl)propanoic acid Properties

Names and Identifiers

• 3-(2,2-difluorocyclopropyl)propanoic acid
• 3-(2,2-Difluoro-cyclopropyl)-propionic acid

• MDL： MFCD29991257
• InChIKey： MTSCXZQZHWSLSB-UHFFFAOYSA-N
• Inchi： 1S/C6H8F2O2/c7-6(8)3-4(6)1-2-5(9)10/h4H,1-3H2,(H,9,10)
• SMILES： C1(CCC(O)=O)CC1(F)F

Computed Properties

• Exact Mass: 150.04923582g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.04923582g/mol
• Heavy Atom Count: 10
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids